Cas no 1361777-62-9 (4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine)

• Product Name: 4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine
• CAS No: 1361777-62-9
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4919333
• Update Time: 2025-07-02

4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-7-3-6(4-8(13)5-7)9-1-2-15-11(14)10(9)16/h1-5,16H
• InChI Key： MMUHJWGXTFTLAB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CN=C(C=1O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1

Additional information on 4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine

Comprehensive Overview of 4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine (CAS No. 1361777-62-9)

The compound 4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine (CAS No. 1361777-62-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and hydroxypyridine moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of fluorine and hydroxyl groups enhances its reactivity and binding affinity, which is critical for designing novel therapeutics.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing next-generation pharmaceuticals. The compound 4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine is no exception, as it aligns with the growing trend of halogenated heterocycles in medicinal chemistry. Its CAS No. 1361777-62-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. This compound's versatility also extends to material science, where its aromatic and polar functional groups contribute to advanced polymer designs.

One of the most discussed topics in the context of 4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine is its potential role in addressing antimicrobial resistance (AMR). With the rise of drug-resistant pathogens, researchers are exploring halogenated compounds as promising candidates for new antibiotics. The dichlorophenyl moiety, in particular, is known for its bioisosteric properties, which can improve drug efficacy and reduce side effects. This has led to increased interest in CAS No. 1361777-62-9 as a building block for antimicrobial agents.

Another area of interest is the compound's application in agrochemical innovation. The pyridine scaffold is a common feature in many pesticides and herbicides, and the introduction of fluorine and chlorine atoms can enhance their activity. 4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine is being studied for its potential to improve crop protection strategies, especially in the face of climate change and evolving pest resistance. Its structural adaptability makes it a candidate for developing sustainable agrochemicals with lower environmental impact.

From a synthetic chemistry perspective, the compound's CAS No. 1361777-62-9 is often associated with regioselective functionalization and catalytic transformations. The hydroxypyridine group offers a versatile handle for further derivatization, enabling the creation of diverse small-molecule libraries. This is particularly relevant in combinatorial chemistry, where rapid access to structurally varied compounds is essential for hit-to-lead optimization. The fluorine atom also plays a key role in metabolic stability, a critical factor in drug development.

In conclusion, 4-(3,5-Dichlorophenyl)-2-fluoro-3-hydroxypyridine (CAS No. 1361777-62-9) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers tackling some of today's most pressing challenges, from AMR to sustainable agriculture. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative chemical research.